3,7-Dimethyloct-2-enal

• IUPAC Name: 3,7-dimethyloct-2-enal
• InChI: InChI=1S/C10H18O/c1-9(2)5-4-6-10(3)7-8-11/h7-9H,4-6H2,1-3H3
• InChI Key: RQRZJFGMCFXEQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(=CC=O)C
• Molecular Formula: C10H18O
• DSSTOX Substance ID: DTXSID901314180
• Molecular Weight: 154.25 g/mol
• CAS No.: 57069-90-6

Description

3,7-Dimethyloct-2-enal is an organic compound with the molecular formula C₁₀H₁₈O. It is a type of aldehyde and is known for its distinctive lemon-like scent. This compound is commonly found in essential oils and is used in various applications due to its aromatic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

3,7-Dimethyloct-2-enal can be synthesized through several methods. One common synthetic route involves the hydrogenation of citral, which is a mixture of geranial and neral. The reaction typically requires a hydrogenation catalyst such as palladium on carbon (Pd/C) under mild conditions .

Industrial Production Methods

Industrially, this compound is often extracted from plant essential oils, such as citronella oil. The extraction process involves distillation, where the essential oil is heated, and the vapor is condensed to separate the desired compound .

Chemical Reactions Analysis

Types of Reactions

3,7-Dimethyloct-2-enal undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding carboxylic acids.

Reduction: It can be reduced to form alcohols.

Substitution: It can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Conditions often involve nucleophiles like Grignard reagents or organolithium compounds.

Major Products

Oxidation: Produces carboxylic acids.

Reduction: Produces alcohols.

Substitution: Produces various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3,7-Dimethyloct-2-enal has several applications in scientific research:

Chemistry: Used as a starting material for the synthesis of other compounds.

Biology: Studied for its potential biological activities, including antimicrobial and insect repellent properties.

Medicine: Investigated for its potential therapeutic effects, particularly in neurodegenerative diseases like Alzheimer’s and Parkinson’s.

Industry: Used in the fragrance industry for its pleasant aroma and in the food industry as a flavoring agent.

Mechanism of Action

The mechanism of action of 3,7-Dimethyloct-2-enal involves its interaction with various molecular targets. For instance, in neurodegenerative diseases, it has been shown to modulate cholinergic neurotransmission by inhibiting acetylcholinesterase activity, thereby increasing acetylcholine levels in the synaptic cleft . This modulation helps in alleviating symptoms associated with cholinergic deficits .

Comparison with Similar Compounds

3,7-Dimethyloct-2-enal can be compared with other similar compounds such as:

Citral: A mixture of geranial and neral, used for its lemon scent.

Citronellal: Known for its insect repellent properties and similar lemon-like aroma.

Citronellol: An alcohol derivative with a rose-like scent.

Uniqueness

What sets this compound apart is its specific combination of aldehyde functionality and double bond, which imparts unique reactivity and aroma properties. Its ability to modulate cholinergic neurotransmission also highlights its potential therapeutic applications .